Cas no 1020252-77-0 (N-Isopropyl 4-bromo-3-methylbenzamide)

• Product Name: N-Isopropyl 4-bromo-3-methylbenzamide
• CAS No: 1020252-77-0
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 857516
• PubChem ID: 46738686
• Update Time: 2025-10-18

N-Isopropyl 4-bromo-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-isopropyl-3-methylbenzamide
• N - Isopropyl 4 - bromo - 3 - methylbenzamide
• 4-bromo-3-methyl-N-propan-2-ylbenzamide
• VQB25277
• SCHEMBL16600514
• DTXSID60674342
• MFCD09972122
• AKOS015834867
• N-ISOPROPYL-4-BROMO-3-METHYLBENZAMIDE
• Benzamide, 4-bromo-3-methyl-N-(1-methylethyl)-
• CS-0192845
• DB-371581
• SBUOCIGDCALEAR-UHFFFAOYSA-N
• 4-Bromo-3-methyl-N-(propan-2-yl)benzamide
• BS-19169
• N-ISOPROPYL 4-BROMO-3-METHYLBENZAMIDE
• 1020252-77-0
• E90325
• N-Isopropyl4-bromo-3-methylbenzamide
• N-Isopropyl 4-bromo-3-methylbenzamide

• Inchi： 1S/C11H14BrNO/c1-7(2)13-11(14)9-4-5-10(12)8(3)6-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： SBUOCIGDCALEAR-UHFFFAOYSA-N
• SMILES： C(=O)(NC(C)C)C1C=CC(=C(C)C=1)Br

Computed Properties

• Exact Mass: 255.02600
• Monoisotopic Mass: 255.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),
• PSA: 29.10000
• LogP: 3.28660

Additional information on N-Isopropyl 4-bromo-3-methylbenzamide

Comprehensive Overview of N-Isopropyl 4-bromo-3-methylbenzamide (CAS No. 1020252-77-0)

N-Isopropyl 4-bromo-3-methylbenzamide (CAS No. 1020252-77-0) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This brominated benzamide derivative has garnered significant attention due to its unique structural properties and versatile applications. The compound's molecular formula, C₁₁H₁₄BrNO, highlights its potential as a building block for synthesizing more complex molecules. Researchers often explore its reactivity in cross-coupling reactions and amide bond formation, making it a valuable intermediate in modern synthetic chemistry.

In recent years, the demand for N-Isopropyl 4-bromo-3-methylbenzamide has surged, particularly in the field of drug discovery. Its bromine substituent offers a reactive site for further functionalization, enabling the creation of targeted bioactive molecules. This aligns with the growing trend of precision medicine and small-molecule therapeutics, where researchers seek compounds with tunable properties. The isopropyl group attached to the amide nitrogen enhances the compound's lipophilicity, a critical factor in optimizing drug bioavailability and membrane permeability—key considerations in pharmaceutical development.

The compound's stability under various conditions makes it suitable for high-throughput screening (HTS) and combinatorial chemistry. Laboratories focusing on fragment-based drug design frequently incorporate N-Isopropyl 4-bromo-3-methylbenzamide into their libraries due to its modular structure. Additionally, its role in polymer chemistry has been explored, particularly in creating functionalized monomers for specialty materials. The bromine atom's ability to participate in palladium-catalyzed reactions (e.g., Suzuki-Miyaura coupling) further expands its utility in designing advanced materials with tailored properties.

From an analytical perspective, N-Isopropyl 4-bromo-3-methylbenzamide exhibits distinct spectroscopic signatures. Nuclear Magnetic Resonance (NMR) studies reveal characteristic shifts for the aromatic protons (δ 7.2–7.8 ppm) and the isopropyl methyl groups (δ 1.2–1.5 ppm). Mass spectrometry typically shows a molecular ion peak at m/z 255/257 ([M]⁺) due to the natural abundance of bromine isotopes. These features facilitate its identification and purity assessment, crucial for quality control in industrial and academic settings.

Environmental and safety profiles of N-Isopropyl 4-bromo-3-methylbenzamide adhere to standard laboratory handling protocols. While not classified as hazardous under current regulations, proper storage in cool, dry conditions is recommended to maintain stability. The compound's biodegradability and ecotoxicological impact remain areas of ongoing research, reflecting the broader scientific community's focus on green chemistry principles. As sustainability gains prominence, synthetic routes minimizing waste and energy consumption for such intermediates are increasingly prioritized.

Market trends indicate rising interest in custom synthesis services for N-Isopropyl 4-bromo-3-methylbenzamide, driven by its niche applications. Suppliers often highlight batch-to-batch consistency and scalability as competitive advantages. The compound's pricing reflects its purity grade (typically 95–99%), with higher grades preferred for catalytic applications and asymmetric synthesis. Recent patents disclose its use in novel kinase inhibitors and antimicrobial agents, underscoring its relevance in addressing global health challenges.

Future research directions may explore N-Isopropyl 4-bromo-3-methylbenzamide's potential in bioconjugation techniques or as a precursor for fluorescent probes. Its compatibility with continuous flow chemistry systems could further enhance its industrial applicability. As synthetic methodologies evolve, this compound will likely remain a cornerstone in the toolkit of chemists pursuing innovative solutions across multiple disciplines.